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Compound of Interest

Compound Name: 2-Acetyl-1,4,5,6-tetrahydropyridine

Cat. No.: B1211944 Get Quote

Disclaimer: This document summarizes the currently available toxicological data for 2-Acetyl-
1,4,5,6-tetrahydropyridine and related compounds. It is intended for researchers, scientists,

and drug development professionals. A significant lack of specific toxicological studies for 2-
Acetyl-1,4,5,6-tetrahydropyridine necessitates the inclusion of data from structurally similar

molecules to provide context for potential hazards. This information should not be considered a

comprehensive safety assessment of 2-Acetyl-1,4,5,6-tetrahydropyridine, and further

experimental validation is required.

Introduction
2-Acetyl-1,4,5,6-tetrahydropyridine is a heterocyclic compound with potential applications in

various fields of chemical and pharmaceutical research. As with any novel compound intended

for further development, a thorough understanding of its toxicological profile is paramount for

ensuring safety and regulatory compliance. This technical guide provides a summary of the

limited available data on 2-Acetyl-1,4,5,6-tetrahydropyridine and draws contextual insights

from the toxicology of related compounds, including 2-Acetylpyridine and the well-characterized

neurotoxin 1-methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP).

Toxicological Data for 2-Acetyl-1,4,5,6-
tetrahydropyridine
Direct and comprehensive toxicological data for 2-Acetyl-1,4,5,6-tetrahydropyridine is scarce

in publicly available literature. The PubChem database reports that the compound is "not
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meeting GHS hazard criteria by 1 of 1 companies"[1]. However, this is a preliminary

classification and does not substitute for detailed toxicological evaluation.

Toxicological Data on Structurally Related
Compounds
Due to the limited data on the target compound, this section presents information on

structurally related molecules to provide an indication of potential hazards.

Hazard Profile of 2-Acetylpyridine
2-Acetylpyridine is an aromatic analogue of 2-Acetyl-1,4,5,6-tetrahydropyridine. Safety Data

Sheets (SDS) for 2-Acetylpyridine provide the following hazard information.
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Hazard Type Classification
Precautionary
Statements

Source

Physical Hazards Combustible liquid

H227: Combustible

liquid. P210: Keep

away from heat,

sparks, open flames,

and hot surfaces. No

smoking.

[2][3]

Health Hazards
Skin Irritation

(Category 2)

H315: Causes skin

irritation. P264: Wash

skin thoroughly after

handling. P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.

[2][3]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[2][3]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory system

H335: May cause

respiratory irritation.

P261: Avoid breathing

vapor/spray. P271:

Use only outdoors or

in a well-ventilated

area.

[2]
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Neurotoxicity of 1-methyl-4-phenyl-1,2,3,6-
tetrahydropyridine (MPTP)
MPTP is a well-studied tetrahydropyridine derivative that selectively destroys dopaminergic

neurons in the substantia nigra, leading to a syndrome that closely resembles Parkinson's

disease[4][5][6][7]. The mechanism of MPTP-induced neurotoxicity is a critical case study for

understanding potential risks associated with tetrahydropyridine compounds.

The neurotoxic effects of MPTP are not caused by the parent compound itself but by its

metabolite, 1-methyl-4-phenylpyridinium (MPP+)[6][8]. Once MPTP crosses the blood-brain

barrier, it is metabolized to MPP+ by the enzyme monoamine oxidase B (MAO-B) in glial

cells[8][9]. MPP+ is then selectively taken up by dopaminergic neurons via the dopamine

transporter (DAT)[10][11]. Inside the neurons, MPP+ accumulates in the mitochondria and

inhibits Complex I of the electron transport chain, leading to ATP depletion, oxidative stress,

and ultimately, cell death[4][8][9].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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